Cas no 1806264-68-5 (5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806264-68-5
• MF: C₈H₅F₄NO₄
• MW: 255.12321639061
• CID: 4834642
• Update Time: 2025-10-28

5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F4NO4/c9-1-3-2-13-6(14)5(4(3)7(15)16)17-8(10,11)12/h2H,1H2,(H,13,14)(H,15,16)
• InChI Key： XEXVPTNWMCKKIR-UHFFFAOYSA-N
• SMILES： FCC1=CNC(C(=C1C(=O)O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 424
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6

Additional information on 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806264-68-5)

5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid, identified by its CAS number 1806264-68-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a fluoromethyl (-CH₂F) moiety, a hydroxyl (-OH) group, and a trifluoromethoxy (-OCH₂CF₃) substituent, endows this molecule with unique chemical properties and potential pharmacological relevance.

The fluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. In recent years, fluorinated compounds have been extensively studied for their role in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that the introduction of fluorine atoms can lead to improved pharmacokinetic profiles, such as increased bioavailability and prolonged half-life. The trifluoromethoxy group, on the other hand, is known for its ability to influence electronic properties and lipophilicity, making it a valuable tool in medicinal chemistry for optimizing drug design.

5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806264-68-5) has been explored in various research contexts, particularly in the synthesis of novel bioactive molecules. Its structural framework allows for modifications at multiple sites, enabling the development of derivatives with tailored biological activities. For example, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in many pharmacologically active compounds, and its versatility makes it a preferred choice for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that the arrangement of functional groups in 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806264-68-5) can interact with biological targets in specific ways, providing insights into its potential therapeutic effects. These studies have been complemented by experimental investigations, which have confirmed the compound's ability to modulate certain enzymatic pathways. For instance, preliminary data suggest that derivatives of this molecule may exhibit inhibitory effects on specific kinases involved in tumor growth and progression.

The synthesis of 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806264-68-5) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing compounds with the desired structural features for further pharmacological evaluation.

In conclusion, 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806264-68-5) represents a promising candidate for drug discovery due to its unique structural characteristics and potential biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its therapeutic potential in various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play a crucial role in the development of next-generation pharmaceuticals.